1,3,4-Thiadiazole-2(3H)-thione

• IUPAC Name: 3H-1,3,4-thiadiazole-2-thione
• InChI: InChI=1S/C2H2N2S2/c5-2-4-3-1-6-2/h1H,(H,4,5)
• InChI Key: JLAMDELLBBZOOX-UHFFFAOYSA-N
• Canonical SMILES: C1=NNC(=S)S1
• Molecular Formula: C2H2N2S2
• DSSTOX Substance ID: DTXSID8066399
• Molecular Weight: 118.19 g/mol
• CAS RN: 18686-82-3

Description

1,3,4-Thiadiazole-2(3H)-thione (TDT) is a heterocyclic compound containing a thiazole ring and a thione group. It is a versatile compound with a wide range of applications in the field of chemistry, especially in the synthesis of pharmaceuticals, agrochemicals, and polymers. TDT has been extensively studied in recent years due to its unique properties and potential applications in different areas. In

Scientific Research Applications

Synthesis and Structure

• Synthesis and Crystal Structure : 1,3,4-Thiadiazole-2(3H)-thione derivatives are used as intermediates in organic reactions and have applications as insecticides, fungicides, and agricultural pesticides. Their synthesis involves high-temperature processes (F. Jian et al., 2003).
• Molecular Structure Analysis : Detailed studies on the crystal and molecular structure of this compound derivatives provide insights into their properties and potential applications in various fields (S. Kang et al., 2012).

Biological and Pharmacological Activities

• Biological Activities : 1,3,4-Thiadiazole derivatives show a wide range of biological activities, including anticancer, diuretic, antibacterial, antifungal, antitubercular, and leishmanicidal properties. They also exhibit effects on the central nervous system, such as anticonvulsant, anti-inflammatory, antidepressant, analgesic, and anxiolytic effects (Joanna Matysiak, 2015).
• Antiproliferative and Antimicrobial Properties : Certain Schiff bases derived from 1,3,4-thiadiazole compounds demonstrate high DNA protective ability and strong antimicrobial activity, making them potential candidates for chemotherapy drugs (M. Gür et al., 2020).

Tribological and Chemical Properties

• Tribological Study : Some 1,3,4-thiadiazole-2-thione derivatives used as additives in rapeseed oil exhibit good anti-wear and friction-reducing properties, contributing to their use in lubricants and other industrial applications (F. Zhu et al., 2009).
• Tyrosinase Inhibition : 1,3,4-thiadiazole-2(3H)-thiones show potent inhibition of tyrosinase, suggesting their use in developing treatments against hyperpigmentation and potential insecticides (Usman Ghani & N. Ullah, 2010).

Safety and Hazards

The safety and hazards of 1,3,4-Thiadiazole-2(3H)-thione are not explicitly mentioned in the retrieved papers. It is recommended to refer to the material safety data sheet (MSDS) for detailed safety and hazard information.

Mechanism of Action

Target of Action

2-Mercapto-1,3,4-thiadiazole, also known as 1,3,4-thiadiazole-2-thiol, is a versatile compound that interacts with various targets. It has been found to serve as a ligand for transition metal ions due to the existence of thiol and thione tautomeric forms . This implies that 2-Mercapto-1,3,4-thiadiazole can coordinate in different styles .

Mode of Action

The mode of action of 2-Mercapto-1,3,4-thiadiazole is largely dependent on its targets. For instance, when it acts as a ligand for transition metal ions, it forms complexes with these ions . In one study, two novel complexes were obtained by the reaction of 2-Mercapto-1,3,4-thiadiazole with mercury (II) chloride . The crystal structures show that each mercury (II) is coordinated with two chloride anions and two exocyclic sulfur atoms of two adjacent 2-Mercapto-1,3,4-thiadiazoles .

Biochemical Pathways

The biochemical pathways affected by 2-Mercapto-1,3,4-thiadiazole are diverse, given its wide range of targets. For instance, it has been used in the synthesis of various compounds, yielding products like 2-(ω-haloalkylthio)thiadiazoles and symmetrical bis-thiadiazoles . These products have potential applications in various fields, including organic chemistry .

Result of Action

The result of the action of 2-Mercapto-1,3,4-thiadiazole is largely dependent on its targets and the environmental context. For instance, when it forms complexes with transition metal ions, it can lead to the formation of 2D supramolecular architectures . Moreover, its derivatives have been found to exhibit remarkable biological activities, such as anticancer, antimicrobial, and antiepileptic activities .

Action Environment

The action, efficacy, and stability of 2-Mercapto-1,3,4-thiadiazole can be influenced by various environmental factors. For instance, the formation of complexes with transition metal ions can be influenced by factors such as the presence of other ions and the pH of the solution